3-ethyl-2-(((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one

• IUPAC Name: 3-ethyl-2-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]quinazolin-4-one
• InChI: InChI=1S/C20H18N4O2S/c1-3-24-19(25)15-9-4-5-10-16(15)21-20(24)27-12-17-22-18(23-26-17)14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3
• InChI Key: WDCCPLWDHCXXDN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=CC(=C4)C
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol

Description

3-ethyl-2-(((3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methyl)thio)quinazolin-4(3H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a quinazoline derivative that has been synthesized through a multi-step process involving various chemical reactions.

Scientific Research Applications

Synthesis and Biological Activities

Antimicrobial and Mosquito Larvicidal Activity

Compounds structurally related to the query compound have been synthesized and tested for antimicrobial activity against various bacterial and fungal strains, showing good efficacy. Additionally, some derivatives demonstrated mosquito larvicidal activity against Culex quinquefasciatus larvae, indicating potential applications in vector control and antimicrobial fields (Rajanarendar et al., 2010).

Antibacterial and Antifungal Activities

Novel quinazolinone derivatives have exhibited potent in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans and Aspergillus flavus. This suggests their potential use in developing new antimicrobial agents (Mohamed et al., 2010).

Synthesis and Anticonvulsant Activity

Studies on the synthesis of 4(3H)-quinazolinone derivatives and their anticonvulsant activity have been conducted. Certain derivatives showed promising results in protecting against seizures induced by maximal electroshock and subcutaneous Metrazol, highlighting the potential of quinazolinone derivatives in anticonvulsant therapy (Wolfe et al., 1990).

Corrosion Inhibition

Quinazolinone derivatives have been evaluated as corrosion inhibitors for mild steel in acidic medium, demonstrating high inhibition efficiencies. This application is crucial in industrial processes, where corrosion resistance is of paramount importance (Errahmany et al., 2020).

Anti-inflammatory and Analgesic Agents

The synthesis of new quinazolin-4(3H)-one derivatives has shown potential non-steroidal anti-inflammatory and analgesic activities, suggesting their use in developing new pain management and anti-inflammatory drugs (Wagle et al., 2008).